BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Ethyl 4-fluoro-2-
methoxybenzoate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ethyl 4-fluoro-2-methoxybenzoate
CAS No.: 167758-90-9
Cat. No.: B6321288
Get Quote
. J

CAS Number: 167758-90-9
A Core Intermediate for Advanced Research and Development

This technical guide provides a comprehensive overview of Ethyl 4-fluoro-2-
methoxybenzoate, a key chemical intermediate for researchers, scientists, and professionals
in the field of drug development and fine chemical synthesis. This document delves into its
chemical and physical properties, outlines a detailed synthesis protocol, explores its
applications, and provides essential safety and handling information.

Registry Data and Chemical Properties

Ethyl 4-fluoro-2-methoxybenzoate is a substituted aromatic ester with a unique combination
of functional groups that make it a valuable building block in organic synthesis. The presence of
a fluorine atom, a methoxy group, and an ethyl ester on the benzene ring provides multiple
reaction sites for molecular elaboration.

Table 1: Key Registry and Chemical Property Data
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Property Value Source
CAS Number 167758-90-9 [1]
Molecular Formula C10H11FOs [2]
Molecular Weight 198.19 g/mol [3]
ethyl 4-fluoro-2-
IUPAC Name
methoxybenzoate
, CCOC(=0)C1=C(C=C(C=C1)F
Canonical SMILES [3]
)OC
RLCFHMSCTWXLTQ-
InChl Key [2]

UHFFFAOYSA-N

Colorless to pale yellow liquid
Appearance ) ] . [4]
or white crystalline solid

Purity Typically =295% [3]

Synthesis of Ethyl 4-fluoro-2-methoxybenzoate

The primary route for the synthesis of Ethyl 4-fluoro-2-methoxybenzoate is the Fischer
esterification of 4-fluoro-2-methoxybenzoic acid with ethanol in the presence of an acid
catalyst. This method is a well-established and reliable process for the preparation of esters.[5]

6718l

Diagram 1: Fischer Esterification of 4-fluoro-2-methoxybenzoic acid

G-fluoro-2-methoxybenzoic acia
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Caption: Synthesis of Ethyl 4-fluoro-2-methoxybenzoate via Fischer Esterification.

Experimental Protocol: Fischer Esterification

This protocol describes a standard laboratory procedure for the synthesis of Ethyl 4-fluoro-2-
methoxybenzoate.

Materials:

4-fluoro-2-methoxybenzoic acid

e Anhydrous ethanol

o Concentrated sulfuric acid (H2SOa)

e Saturated sodium bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
o Ethyl acetate

o Standard laboratory glassware for reflux and extraction

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-fluoro-2-methoxybenzoic acid (1.0 equivalent) in an excess of
anhydrous ethanol (e.g., 10-20 equivalents).

o Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
(e.g., 0.1-0.2 equivalents) to the solution.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours
(typically 4-8 hours). The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).
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o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

e Quenching: Slowly pour the reaction mixture into a beaker containing a saturated solution of
sodium bicarbonate to neutralize the acidic catalyst.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate.

e Washing: Wash the organic layer sequentially with water and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the
crude Ethyl 4-fluoro-2-methoxybenzoate.

 Purification: If necessary, the crude product can be purified by column chromatography on
silica gel.

Applications in Drug Discovery and Medicinal
Chemistry

Substituted benzoates, particularly those containing fluorine and methoxy groups, are
important scaffolds in medicinal chemistry. The fluorine atom can enhance metabolic stability,
binding affinity, and other pharmacokinetic properties of a drug molecule.[4][8] The methoxy
group can also influence the electronic and steric properties of the molecule, impacting its
biological activity.

While specific applications for Ethyl 4-fluoro-2-methoxybenzoate are not extensively
documented in publicly available literature, its structural motifs are present in various
pharmacologically active compounds. It serves as a valuable starting material for the synthesis
of more complex molecules with potential therapeutic applications in areas such as:

e Oncology: As a precursor for the synthesis of kinase inhibitors and other anti-cancer agents.
 Inflammation: In the development of novel anti-inflammatory drugs.

« Infectious Diseases: As a building block for new antibacterial and antiviral compounds.
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The reactivity of the ester group allows for further modifications, such as hydrolysis to the
corresponding carboxylic acid, amidation to form amides, or reduction to the alcohol, providing
access to a diverse range of derivatives for structure-activity relationship (SAR) studies.

Spectroscopic Data (Predicted)

While experimental spectra for Ethyl 4-fluoro-2-methoxybenzoate are not readily available in
public databases, the following are predicted spectroscopic characteristics based on the
analysis of similar compounds.

IH NMR (Proton Nuclear Magnetic Resonance):

» Aromatic Protons: Three signals in the aromatic region (approx. 6.7-7.9 ppm), exhibiting
coupling patterns consistent with a 1,2,4-trisubstituted benzene ring. The fluorine atom will
cause additional splitting (coupling) of the adjacent proton signals.

o Ethyl Group Protons: A quartet (CHz) at approximately 4.3-4.4 ppm and a triplet (CH3s) at
approximately 1.3-1.4 ppm.

» Methoxy Group Protons: A singlet at approximately 3.8-3.9 ppm.

13C NMR (Carbon-13 Nuclear Magnetic Resonance):

Carbonyl Carbon: A signal around 165-170 ppm.

Aromatic Carbons: Six signals in the aromatic region (approx. 100-165 ppm). The carbon
attached to the fluorine will show a large C-F coupling constant.

Ethyl Group Carbons: Two signals, one for the CH2z group (approx. 60-62 ppm) and one for
the CHs group (approx. 14-15 ppm).

Methoxy Group Carbon: A signal around 55-56 ppm.
IR (Infrared) Spectroscopy:
e C=0 Stretch (Ester): A strong absorption band around 1710-1730 cm~2.

e C-O Stretch (Ester and Ether): Absorption bands in the region of 1100-1300 cm~1.
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e Aromatic C=C Stretch: Bands in the region of 1450-1600 cm™1.

e C-F Stretch: An absorption band in the region of 1000-1400 cm~2.

e C-H Stretch (Aromatic and Aliphatic): Bands in the region of 2850-3100 cm~1.[9]
Mass Spectrometry (MS):

e Molecular lon (M+): A peak at m/z = 198.

o Fragmentation Pattern: Expected fragmentation would involve the loss of the ethoxy group (-
OCH2CHs, m/z = 45) and the ethyl group (-CH2CHs, m/z = 29), as well as characteristic
fragmentation of the aromatic ring.[5]

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for Ethyl 4-fluoro-2-methoxybenzoate is
not widely available, general safety precautions for handling similar aromatic esters should be
followed. Based on data for related compounds, it should be handled with care in a well-
ventilated area, and personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat, should be worn.[10][11][12][13][14][15]

Table 2: General Safety and Handling Recommendations
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Precaution

Recommendation

Eye Contact

May cause eye irritation. In case of contact,
immediately flush eyes with plenty of water for

at least 15 minutes.[10]

Skin Contact

May cause skin irritation. In case of contact,

wash skin with soap and water.[10]

Inhalation May be harmful if inhaled. Move to fresh air.
Ingestion May be harmful if swallowed.
Store in a cool, dry, and well-ventilated place
Storage away from incompatible materials such as
strong oxidizing agents.[11]
) Dispose of in accordance with local, state, and
Disposal

federal regulations.

Diagram 2: Laboratory Safety Workflow
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Caption: A standard workflow for the safe handling of laboratory chemicals.

Conclusion

Ethyl 4-fluoro-2-methoxybenzoate is a valuable and versatile intermediate in organic
synthesis, particularly for applications in drug discovery and medicinal chemistry. Its unique
substitution pattern offers multiple avenues for the creation of novel and complex molecules.
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While detailed public data on this specific compound is somewhat limited, this guide provides a
solid foundation of its known properties, a reliable synthesis protocol, and important safety
considerations based on analogous compounds. As research in fluorinated pharmaceuticals
continues to expand, the importance of building blocks like Ethyl 4-fluoro-2-
methoxybenzoate is expected to grow.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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